Cas no 1523383-30-3 (2-Methyl-3-(pyrimidin-5-yl)propanoic acid)

• Product Name: 2-Methyl-3-(pyrimidin-5-yl)propanoic acid
• CAS No: 1523383-30-3
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD24024735
• CID: 4781393
• PubChem ID: 81008925
• Update Time: 2023-08-17

2-Methyl-3-(pyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(pyrimidin-5-yl)propanoic acid
• 2-Methyl-3-(pyrimidin-5-yl)propanoic acid

• MDL： MFCD24024735
• Inchi： 1S/C8H10N2O2/c1-6(8(11)12)2-7-3-9-5-10-4-7/h3-6H,2H2,1H3,(H,11,12)
• InChI Key： SOQJMQUEJOTDIQ-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1=CN=CN=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• XLogP3: 0.5
• Topological Polar Surface Area: 63.1